4-(allyloxy)-N-(2-ethoxyphenyl)benzamide

• IUPAC Name: N-(2-ethoxyphenyl)-4-prop-2-enoxybenzamide
• InChI: InChI=1S/C18H19NO3/c1-3-13-22-15-11-9-14(10-12-15)18(20)19-16-7-5-6-8-17(16)21-4-2/h3,5-12H,1,4,13H2,2H3,(H,19,20)
• InChI Key: JNHMEHYCJUUVPX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)OCC=C
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

4-(Allyloxy)-N-(2-ethoxyphenyl)benzamide is a benzamide derivative characterized by a 4-allyloxy-substituted benzoyl group and a 2-ethoxyphenylamine moiety. The allyloxy group at the para position of the benzamide and the ethoxy substituent on the phenyl ring are critical for its molecular interactions, as seen in related compounds (e.g., compound 1 in : 4-(allyloxy)-N-(6-methylpyridin-2-yl)benzamide) .

Comparison with Similar Compounds

Comparison with Structural Analogs

a) Pyridine vs. Phenylamine Derivatives

• Compound 1 (4-(allyloxy)-N-(6-methylpyridin-2-yl)benzamide): This analog inhibits human α4β2 nAChRs with an IC₅₀ of 6.0 µM and ~5-fold selectivity over α3β4 subtypes . Replacing the pyridine ring with a 2-ethoxyphenyl group (as in the target compound) may alter receptor binding due to differences in hydrogen bonding and steric effects.
• Compound 9 (4-(allyloxy)-N-(6-bromopyridin-2-yl)benzamide): The bromo substituent on pyridine increases molecular weight (MW: 335.2 g/mol) and may enhance lipophilicity compared to the ethoxyphenyl group (MW: ~287.7 g/mol for the target compound) .

b) Substituent Position and Electronic Effects

• 2-ethoxy-N-(4-ethoxyphenyl)benzamide : Ethoxy groups at the ortho and para positions of the phenyl ring demonstrate how substituent positioning affects solubility and metabolic stability .

c) Activity in PD-L1 Inhibition

• Compound 30 (5-Chloro-N-(4-(N-(3-fluorophenyl)sulfamoyl)phenethyl)salicylamide): A sulfonamide-benzamide hybrid with 57.2% PD-L1 inhibition highlights the importance of halogenation and sulfonamide groups for immune checkpoint activity . The absence of such groups in the target compound suggests divergent therapeutic applications.

Physical and Chemical Properties

Key data from structurally related compounds:

Compound Name	Melting Point (°C)	Molecular Weight (g/mol)	Key Substituents	Reference
4-(Allyloxy)-N-(6-methylpyridin-2-yl)benzamide	86–89	268.3	Pyridine, methyl
4-(Allyloxy)-N-(6-bromopyridin-2-yl)benzamide	102–105	335.2	Pyridine, bromo
2-ethoxy-N-(4-ethoxyphenyl)benzamide	Not reported	285.3	Ethoxy (ortho and para)
N-[4-(Allyloxy)phenyl]-4-chlorobenzamide	Not reported	287.7	Chloro, allyloxy

Selectivity and SAR Trends

Structure-activity relationship (SAR) studies from and reveal:

• Allyloxy Group : Enhances steric bulk and π-π interactions, critical for nAChR binding .
• Ethoxy vs.
• Heterocyclic vs. Phenyl Amines : Pyridine-containing analogs (e.g., compound 1) show higher nAChR activity than phenyl derivatives, suggesting nitrogen atoms facilitate hydrogen bonding .